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Compound of Interest

Compound Name: PF-06422913

Cat. No.: B15616574

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity of PF-06422913 (also

known as BPN14770), a selective phosphodiesterase 4D (PDE4D) inhibitor, with other relevant

PDE4 inhibitors. The data presented is intended to facilitate objective evaluation and inform

research and drug development decisions.

Comparative Binding Affinity of PDE4D Inhibitors
The binding affinities of PF-06422913 and alternative PDE4 inhibitors are summarized in the

table below. The data highlights the potency and selectivity of these compounds for the PDE4D

isoform.
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Compound Target(s)
Binding Affinity
(PDE4D)

Assay Type

PF-06422913

(BPN14770)

PDE4D (allosteric

inhibitor)

IC50: 7.8 nM

(PDE4D7-S129D)[1]
Biochemical Assay

Ki: 2.80 nM (high-

affinity site in

humanized PDE4D

mouse brain)[2]

Radioligand Binding

Assay

Roflumilast PDE4 IC50: 0.68 nM[3] Biochemical Assay

Rolipram PDE4 IC50: 240 nM[4] Biochemical Assay

Apremilast PDE4 Ki: 68 nM
Enzyme Inhibition

Assay

Experimental Protocols
Detailed methodologies for key experiments are crucial for the cross-validation of binding

affinity data. Below are representative protocols for determining the binding affinity of PDE4D

inhibitors.

Radioligand Binding Assay for PDE4D
This protocol is adapted from standard methodologies for competitive radioligand binding

assays.

1. Materials:

Radioligand: [3H]-Rolipram

Test Compounds: PF-06422913 and other inhibitors

Enzyme Source: Human recombinant PDE4D

Assay Buffer: Tris-HCl buffer with appropriate co-factors

Scintillation Cocktail
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Glass Fiber Filters

2. Procedure:

A reaction mixture is prepared containing the assay buffer, [3H]-Rolipram, and varying

concentrations of the test compound.

The reaction is initiated by the addition of the PDE4D enzyme.

The mixture is incubated to allow for competitive binding to reach equilibrium.

The reaction is terminated by rapid filtration through glass fiber filters, which traps the

enzyme-ligand complexes.

The filters are washed to remove unbound radioligand.

Scintillation cocktail is added to the filters, and the radioactivity is measured using a

scintillation counter.

Non-specific binding is determined in the presence of a high concentration of a non-

radiolabeled ligand.

3. Data Analysis:

The concentration of the test compound that inhibits 50% of the specific binding of the

radioligand (IC50) is determined.

The inhibitory constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff

equation.

IMAP Fluorescence Polarization Assay for PDE4D
This protocol is based on the IMAP (Immobilized Metal Affinity Particle) technology for

measuring phosphodiesterase activity.

1. Materials:

Enzyme: Human recombinant PDE4D
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Substrate: Fluorescently labeled cAMP

IMAP Binding Reagent

Test Compounds: PF-06422913 and other inhibitors

Assay Buffer

2. Procedure:

The PDE4D enzyme is incubated with the fluorescently labeled cAMP substrate in the

presence of varying concentrations of the test compound.

The enzymatic reaction is allowed to proceed, during which cAMP is hydrolyzed to AMP.

The IMAP binding reagent is added to the reaction. This reagent binds to the phosphorylated

substrate (in this case, the remaining fluorescent cAMP), causing a change in fluorescence

polarization.

The fluorescence polarization is measured using a suitable plate reader.

3. Data Analysis:

The inhibition of PDE4D activity by the test compound results in a decrease in the change in

fluorescence polarization.

The IC50 value is determined by plotting the percentage of inhibition against the

concentration of the test compound.

Visualizations
Signaling Pathway of PDE4 Inhibition
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Caption: PDE4D inhibition pathway.

Experimental Workflow for Radioligand Binding Assay
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Caption: Radioligand binding assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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